3-Benzylamino-3-methyl-butan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-(benzylamino)-3-methylbutan-1-ol
• InChI: InChI=1S/C12H19NO/c1-12(2,8-9-14)13-10-11-6-4-3-5-7-11/h3-7,13-14H,8-10H2,1-2H3
• InChI Key: RBJZUINKHKIHFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCO)NCC1=CC=CC=C1

Description

3-Benzylamino-3-methyl-butan-1-ol is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of ethyl 3-benzylamino-3-methylbutyrate (7.35 g, 31.2 mmol) in THF (150 mL) was added LiAlH4 (2.40 g, 63.2 mmol) portionwise at 0° C. for 0.5 h, and the mixture was stirred at room temperature for 5 h. The mixture was cooled on iced-water bath, then dropped a little water. The mixture was diluted with ethyl acetate, then dried over anhydrous Na2SO4, filtered, and then concentrated in vacuo. Flash chromatography (EtOAc:MeOH=5:1) of the residue gave 3-benzylamino-3-methyl-1-butanol as a pale yellow oil (3.91 g, 65%).

Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

To a slurry of 3-Benzylamino-3-methyl-butyric acid (1.00 g, 4.83 mmol) in THF was added borane (9.7 mmol, 9.7 mL of a 1.0 M solution in THF). After stirring for 1 h, the mixture was quenched by pouring into a mixture of 1 M HCl and crushed ice. The mixture was neutralized with K2CO3 and extracted 1× with CHCl3. The material was dried via passage through cotton and concentrated to give 441 mg (47%) of the title compound: Rf 0.40 (12:88 MeOH/CHCl3).